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Compound of Interest

Compound Name: Nocistatin (bovine)

Cat. No.: B013098 Get Quote

Technical Support Center: Synthetic Bovine
Nocistatin
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the potential off-target effects of synthetic bovine Nocistatin. The information

is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: Does synthetic bovine Nocistatin bind to the Nociceptin/Orphanin FQ (NOP) receptor?

A1: No, studies have consistently shown that Nocistatin does not bind to the NOP receptor,

which is the receptor for Nociceptin/Orphanin FQ (N/OFQ). This is a critical point as both

peptides are derived from the same precursor, prepro-nociceptin. While they are related in

origin, they have distinct receptor targets.

Q2: If Nocistatin doesn't bind to the NOP receptor, how does it exert its biological effects?

A2: Nocistatin is believed to exert its effects through at least two mechanisms:

Interaction with a putative G protein-coupled receptor (GPCR): Evidence suggests that some

of Nocistatin's biological actions are mediated by an as-yet-unidentified GPCR. This is

supported by findings that its effects can be sensitive to Pertussis toxin, which is

characteristic of signaling through Gi/Go-coupled GPCRs.
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Binding to NIPSNAP1: Nocistatin has been shown to interact with the 4-

nitrophenylphosphatase domain and non-neuronal SNAP25-like protein homolog 1

(NIPSNAP1). This interaction is crucial for some of Nocistatin's functions, such as the

inhibition of N/OFQ-evoked tactile allodynia.

Q3: What are the known functional "off-target" or, more accurately, "non-NOP receptor" effects

of Nocistatin?

A3: Nocistatin often exhibits effects that are functionally opposite to those of N/OFQ. Known

effects include:

Blocking N/OFQ-induced allodynia and hyperalgesia.

Attenuating inflammatory pain.

Modulating the release of other neurotransmitters, such as inhibiting the release of 5-HT

(serotonin) from cortical synaptosomes.

Q4: Has synthetic bovine Nocistatin been screened against a broad panel of receptors?

A4: Based on the currently
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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